Cas no 42867-77-6 ( )

  structure
  structure
Product Name: 
CAS No:42867-77-6
MF:C14H19N5O5
MW:337.331162691116
CID:928526
PubChem ID:270266
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • [4-(6-aminopurin-9-yl)-2-ethoxy-2-methyl-3a,4,6,6a-tetrahydrofuro[3,4-d][1,3]dioxol-6-yl]methanol
    • [2-(6-aminopurin-9-yl)-7-ethoxy-7-methyl-3,6,8-trioxabicyclo[3.3.0]oct-4-yl]methanol
    • 2,3'-O-Ethoxyethylideneadenosine
    • 2',3'-O-ethoxymethylidene adenosine
    • 9-[2,3-o-(1-ethoxyethylidene)pentofuranosyl]-9h-purin-6-amine
    • AC1L6O86
    • AC1Q5639
    • AG-J-53685
    • AR-1H5318
    • CTK1D7870
    • NSC112527
    • NSC-112527
    • DTXSID90296899
    • 42867-77-6
    •  
    • Inchi: 1S/C14H19N5O5/c1-3-21-14(2)23-9-7(4-20)22-13(10(9)24-14)19-6-18-8-11(15)16-5-17-12(8)19/h5-7,9-10,13,20H,3-4H2,1-2H3,(H2,15,16,17)
    • InChI Key: DELSCFHJWHDSFA-UHFFFAOYSA-N
    • SMILES: O1C(CO)C2C(C1N1C=NC3C(N)=NC=NC1=3)OC(C)(OCC)O2

Computed Properties

  • Exact Mass: 337.13877
  • Monoisotopic Mass: 337.13861872g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 4
  • Complexity: 473
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 5
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.9
  • Topological Polar Surface Area: 127Ų

Experimental Properties

  • PSA: 126.77
  • LogP: 0.37360
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